Cas no 2138208-11-2 (1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione)

1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione structure
2138208-11-2 structure
Product Name:1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
CAS No:2138208-11-2
MF:C13H22O2
MW:210.312584400177
CID:5893782
PubChem ID:165483724
Update Time:2025-09-20

1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
    • 2138208-11-2
    • EN300-1127914
    • Inchi: 1S/C13H22O2/c1-8(2)13(9(3)4)12(15)7-11(14)10-5-6-10/h8-10,13H,5-7H2,1-4H3
    • InChI Key: OAWIIGBUMHNSNR-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(C(C)C)C(C)C)=O)C1CC1

Computed Properties

  • Exact Mass: 210.161979940g/mol
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.1Ų

1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1127914-0.05g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
2138208-11-2 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1127914-0.1g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
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Enamine
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2138208-11-2 95%
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$972.0 2023-10-26
Enamine
EN300-1127914-0.5g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
2138208-11-2 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1127914-1.0g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
2138208-11-2
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$1442.0 2023-06-09
Enamine
EN300-1127914-2.5g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
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$2071.0 2023-10-26
Enamine
EN300-1127914-5.0g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
2138208-11-2
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$4184.0 2023-06-09
Enamine
EN300-1127914-10.0g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
2138208-11-2
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$6205.0 2023-06-09
Enamine
EN300-1127914-1g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
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$1057.0 2023-10-26
Enamine
EN300-1127914-5g
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
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$3065.0 2023-10-26
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